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Compound of Interest

Compound Name: GPR61 Inverse agonist 1

Cat. No.: B12375188

Essential Safety and Handling of GPR61 Inverse
Agonist 1

For research use only. Not for use in human, therapeutic, or diagnostic applications.[1][2]

This document provides crucial safety and logistical information for handling GPR61 Inverse
Agonist 1. As a novel research chemical, it should be handled with the utmost care by trained
professionals in a laboratory setting. The full toxicological properties of this compound are not
yet known. Therefore, it is essential to follow standard laboratory safety protocols and treat the
substance as potentially hazardous.

1. Compound Information

Property Value

Molecular Formula C22H26F2N605S[1][3]
Molecular Weight 524.54 g/mol [1]
Appearance Solid powder[4]

Powder: -20°C for 3 years. In solvent: -80°C for

Storage
6 months, -20°C for 1 month.[1]

Il. Personal Protective Equipment (PPE)
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A thorough hazard assessment is necessary to determine the appropriate PPE for handling
GPR61 Inverse Agonist 1.[5] The following table outlines the minimum recommended PPE
based on general laboratory safety standards for handling chemicals of unknown toxicity.[6][7]

[8]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12375188?utm_src=pdf-body
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Minimum Requirement

Rationale

Body Protection

Flame-resistant lab coat.[7]

Protects skin and clothing from

splashes and spills.[8]

Eye and Face Protection

Safety glasses with side-
shields meeting ANSI Z87.1
standards.[6][7]

Protects eyes from flying
particles and chemical

splashes.

Chemical splash goggles.[7]

Recommended for all work
with corrosive and hazardous
liquids, especially when
handling volumes over 1 liter.

[7]

Face shield.

Should be worn in addition to
safety glasses or goggles
when there is a significant
splash hazard.[6][7]

Hand Protection

Chemically resistant gloves
(e.g., Nitrile).

Protects hands from direct
contact with the chemical. The
specific glove material should
be chosen based on the
solvent used. It is advisable to
consult the glove
manufacturer's compatibility

chart.

Foot Protection

Closed-toe shoes.[7]

Protects feet from spills and

falling objects.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.

Minimizes inhalation exposure.
A respirator may be necessary
for handling large quantities or
if there is a risk of

aerosolization.[8]
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lll. Operational Plan: Step-by-Step Handling
Protocol

This protocol outlines the essential steps for safely handling GPR61 Inverse Agonist 1, from
preparation to use in experiments.

e Preparation and Planning:

[e]

Review the available product information and this safety guide thoroughly.

o

Ensure all necessary PPE is available and in good condition.

o

Prepare the workspace in a designated area, preferably within a chemical fume hood.

[¢]

Have a chemical spill kit readily accessible.

e Donning PPE:

o

Put on a lab coat, ensuring it is fully buttoned.

o

Wear closed-toe shoes and long pants.

[¢]

Put on safety glasses or goggles.

o

Wash hands and don the appropriate chemically resistant gloves.

e Compound Handling and Solution Preparation:

o

Handle the solid powder carefully to avoid generating dust.
o Weigh the required amount of the compound in a tared, sealed container if possible.

o To prepare a stock solution, add the appropriate solvent (e.g., DMSO) slowly to the
compound.[1] Use of an ultrasonic bath may be necessary to fully dissolve the compound.

[1]

o Clearly label all solutions with the compound name, concentration, solvent, date, and your
initials.
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e Experimental Use:

o Conduct all experimental procedures involving the compound within a chemical fume hood
to minimize inhalation risk.

o Avoid direct contact with skin, eyes, and clothing.

o If working outside a fume hood, ensure adequate ventilation and wear appropriate
respiratory protection if necessary.

o Post-Experiment Procedures:

Decontaminate all surfaces and equipment that came into contact with the chemical.

[¢]

[e]

Remove gloves and dispose of them in the appropriate chemical waste container.

o

Wash hands thoroughly with soap and water.

[¢]

Store the compound and any prepared solutions according to the recommended storage

conditions.[1]

IV. Disposal Plan

All waste materials contaminated with GPR61 Inverse Agonist 1 must be disposed of as
hazardous chemical waste.

e Solid Waste:

o Contaminated consumables such as gloves, weigh paper, and pipette tips should be
collected in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste:

o Unused solutions and contaminated solvents should be collected in a separate, sealed,
and clearly labeled hazardous waste container.

o Do not pour chemical waste down the drain.
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o Waste Pickup:

o Follow your institution's guidelines for the disposal of hazardous chemical waste. Contact
your Environmental Health and Safety (EHS) department for specific procedures.

V. Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical
attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

o Spill: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand) and place it in a sealed container for disposal as hazardous waste. For large spills,
evacuate the area and contact your institution's EHS department.

Caption: Workflow for handling GPR61 Inverse Agonist 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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